N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide

• Molecular Formula: C22H16ClN3O3S
• Molecular Weight: 437.9 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-(quinolin-8-ylsulfonylamino)benzamide
• InChI: InChI=1S/C22H16ClN3O3S/c23-18-7-1-2-8-19(18)25-22(27)16-10-12-17(13-11-16)26-30(28,29)20-9-3-5-15-6-4-14-24-21(15)20/h1-14,26H,(H,25,27)
• InChI Key: AAZRKNXDXHQTKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4)Cl

Description

N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide, also known as QNZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. QNZ is a potent inhibitor of the nuclear factor-kappa B (NF-κB) pathway, which is a critical signaling pathway that regulates various cellular processes, including inflammation, immune response, and apoptosis.

Mechanism of Action

N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide inhibits the NF-κB pathway by binding to the sulfhydryl group of the cysteine residue in the p65 subunit of NF-κB, preventing its translocation to the nucleus and subsequent activation of target genes. This inhibition of the NF-κB pathway leads to the downregulation of pro-inflammatory cytokines and chemokines, resulting in the suppression of inflammation and immune response. This compound also induces apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory and immunosuppressive effects in various preclinical studies. This compound inhibits the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6), and chemokines, such as monocyte chemoattractant protein-1 (MCP-1) and macrophage inflammatory protein-1 alpha (MIP-1α). This compound also inhibits the proliferation and activation of T cells, B cells, and macrophages, leading to the suppression of immune response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway, leading to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has several advantages for lab experiments, including its high purity and yield, potent inhibition of the NF-κB pathway, and potential therapeutic applications in various diseases. This compound also has limitations, including its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

For N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide include further optimization of its synthesis, evaluation of its safety and efficacy in preclinical and clinical studies, and identification of its potential off-target effects. This compound also has potential applications in other diseases, such as neurodegenerative diseases and autoimmune diseases, which need to be explored in future studies.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide involves the reaction of 2-chlorobenzoyl chloride with 8-aminoquinoline in the presence of triethylamine to produce 2-chloro-N-(8-quinolinyl)benzamide. This intermediate is then reacted with sulfanilamide in the presence of potassium carbonate to produce this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it an attractive compound for scientific research.

Scientific Research Applications

N-(2-chlorophenyl)-4-[(8-quinolinylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and viral infections. The inhibition of the NF-κB pathway by this compound has shown promising results in preclinical studies, making it a potential drug candidate for the treatment of cancer and inflammatory diseases. This compound has also been shown to inhibit the replication of various viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV), making it a potential antiviral agent.